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ANT is a crucial protein in the inner mitochondrial membrane that exchanges mitochondrial ATP for

cytosolic ADP, making it essential for cellular energy distribution [1]. Humans have four ANT isoforms with

distinct expression patterns and functions [2] [3] [1].

Isoform Primary Expression Key Function and Notes

ANT1
(SLC25A4)

Heart, skeletal muscle [2]
[1]

Exports ATP from mitochondria; pro-apoptotic [2].

ANT2
(SLC25A5)

Proliferative,
undifferentiated cells (e.g.,

fibroblasts) [2]

Highly expressed in cancers; imports glycolytic ATP to
maintain mitochondrial potential and support cell

survival; not pro-apoptotic [2].

ANT3
(SLC25A6)

Ubiquitous (e.g., liver) [2] [1] Exports ATP from mitochondria; constitutively

expressed [2].

ANT4
(SLC25A31)

Testis (meiotic germ cells)

[3]

Essential for spermatogenesis; target for male

contraceptive development [3].
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Agaric acid, derived from fungi such as Laricifomes officinalis and Polyporus officinalis, interacts with

ANT to induce Mitochondrial Permeability Transition (MPT), a process linked to cell death [4] [5] [6]. The

sequence of events is as follows:

Agaric Acid Application

Binds to Adenine Nucleotide
Translocase (ANT)

Induces Mitochondrial
Permeability Transition Pore (MPT)

Efflux of accumulated Ca²⁺ Collapse of Mitochondrial
Membrane Potential (ΔΨm) Mitochondrial Swelling
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Agaric acid also inhibits citrate transport in liver mitochondria, a key step in the fatty acid synthesis

pathway, thus regulating lipid metabolism [4] [6].

Quantitative Data on Agaric Acid's Effects

The table below summarizes key experimental findings from the search results:

Experimental
Model/System

Observed Effect(s) of Agaric Acid
Reported
Concentrations/Doses

Isolated Rat Renal
Cortical Mitochondria
[6]

Accelerated Ca²⁺ release; collapse of

transmembrane potential; mitochondrial
swelling.

2.5 - 20 μM
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Experimental
Model/System

Observed Effect(s) of Agaric Acid
Reported
Concentrations/Doses

In Vivo (Female
Sprague-Dawley Rats)
[6]

Inhibition of lipogenesis in liver and adipose

tissue; affected weight gain and food intake.

1% and 4% of diet (for 3

weeks)

Salmonella
Typhimurium Biofilms
[7]

Inhibition of biofilm formation; abrogation of
swimming motility; downregulation of

flagellar genes.

100 μM (incubated for 24-
48 h)

Experimental Protocols for ANT Inhibition

While the search results don't provide step-by-step lab manuals, they describe key methodologies for

studying ANT inhibition.

1. ADP/ATP Exchange Assay Using Yeast Mitochondria This is a primary functional assay for directly

measuring ANT activity [3].

Principle: Measures the rate of radioactive ADP uptake into isolated mitochondria in exchange for
endogenous ATP, or vice versa.

Key Steps:
Mitochondria Isolation: Mitochondria are isolated from yeast strains where endogenous ANT

genes have been replaced with a specific human ANT isoform (e.g., human ANT4) [3].
Inhibitor Incubation: Isolated mitochondria are pre-incubated with the inhibitor (e.g., Agaric
acid dissolved in DMSO) or a vehicle control [3].
Transport Reaction: The reaction is initiated by adding radiolabeled ADP or ATP. The reaction

is stopped after a short, defined period.
Analysis: Mitochondria are separated, and the amount of accumulated radiolabeled nucleotide

is measured to calculate the exchange rate. IC₅₀ values can be determined from dose-response
curves [3].

Engineer Yeast Model
(Knock-out endogenous ANT;
Express human ANT isoform)

Isolate Mitochondria
from engineered yeast

Pre-incubate Mitochondria
with Agaric Acid (in DMSO)

Initiate Transport
(Add ³H-ADP or ¹⁴C-ATP)

Stop Reaction &
Separate Mitochondria

Quantify Incorporated
Radiolabel (Scintillation Counting)

Calculate Inhibition (% of control)
and Determine IC₅₀
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2. Assessment of Mitochondrial Permeability Transition This assay evaluates the downstream

consequences of ANT inhibition [6] [8].

Calcium Flux: Mitochondria are loaded with Ca²⁺, and Agaric acid is added. The efflux of Ca²⁺ into
the external medium is monitored using a Ca²⁺-sensitive dye or electrode [6].

Membrane Potential (ΔΨm): The collapse of the electrochemical gradient is measured using
fluorescent dyes like JC-1 or Rhodamine 123, which accumulate in mitochondria in a potential-

dependent manner [6] [8].
Mitochondrial Swelling: The induction of MPT causes mitochondrial swelling, which can be

observed as a decrease in light absorbance (optical density) of the mitochondrial suspension [6] [8].

Research and Therapeutic Applications

The unique properties of ANT and its inhibition by compounds like agaric acid open several research and

therapeutic avenues:

Cancer Metabolism: Targeting ANT2 is a promising strategy. Inhibiting ANT2 in glycolytic cancer
cells could disrupt their ability to maintain mitochondrial membrane potential, potentially triggering cell

death [2].
Male Contraception: ANT4 is essential for spermatogenesis and is a validated target for non-

hormonal male contraceptives. Research focuses on developing small-molecule inhibitors specific to
the unique structure of ANT4 to avoid side effects from inhibiting other isoforms [3].

Anti-biofilm Agent: Agaric acid inhibits biofilm formation in pathogens like Salmonella Typhimurium,
Pseudomonas aeruginosa, and Staphylococcus aureus by interfering with flagellar motility, presenting

potential as an anti-virulence compound [7].
Metabolic Regulation: Through its inhibition of citrate transport and effects on lipid metabolism,

agaric acid serves as a tool for studying fatty acid and sterol synthesis [4] [6].

Important Considerations for Researchers

Isoform Selectivity: A major challenge is developing inhibitors specific to one ANT isoform (e.g.,
ANT2 or ANT4) to minimize off-target effects on essential energy metabolism in healthy tissues [2] [3].

Cellular Context Matters: The effect of ANT inhibition can vary. In cancer cells reliant on glycolysis,
ANT2 inhibition may be detrimental, whereas in healthy oxidative cells, it could be harmful [2].

Tool Compound: Agaric acid is a useful tool for basic research to probe ANT function and induce
MPT. Its natural origin and broad effects, however, may limit its direct therapeutic use, highlighting the

need for more optimized synthetic derivatives [4] [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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